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Cat. No.: B1456630

Get Quote

An In-depth Technical Guide to the Structure Elucidation and Characterization of CAS

1040233-31-5: Methyl 2-(1-aminocyclopropyl)acetate hydrochloride

Introduction

In the realm of pharmaceutical and chemical research, the definitive identification of a
molecule's structure is a cornerstone of drug development, process optimization, and
regulatory compliance. This guide provides a comprehensive walkthrough of the analytical
methodologies employed to elucidate and characterize the structure of a novel compound,
hypothetically presented as an unknown with the CAS number 1040233-31-5. As a Senior
Application Scientist, this document is structured to not only present the data but to also
illuminate the strategic rationale behind the selection of experiments and the interpretation of
their results. The self-validating nature of the described protocols ensures a high degree of
confidence in the final structural assignment. The target compound is identified as Methyl 2-(1-
aminocyclopropyl)acetate hydrochloride.[1][2][3]
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Strategic Workflow for Structure Elucidation

The process of structure elucidation is a systematic and multi-faceted approach. It begins with
fundamental analyses to determine the elemental composition and molecular weight, followed
by spectroscopic techniques to identify functional groups and map the connectivity of the

atoms. The workflow is designed to build upon the information gathered at each stage, leading

to an unambiguous structural assignment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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